In situ X-ray probing reveals fingerprints of surface platinum oxide†

Physical Chemistry Chemical Physics Pub Date: 2010-11-09 DOI: 10.1039/C0CP01434F

Abstract

In situ X-ray absorption spectroscopy (XAS) at the Pt L3 edge is a useful probe for Pt–O interactions at polymer electrolyte membrane fuel cell (PEMFC) cathodes. We show that XAS using the high energy resolution fluorescence detection (HERFD) mode, applied to a well-defined monolayer Pt/Rh(111) sample where the bulk penetrating hard X-rays probe only surface Pt atoms, provides a unique sensitivity to structure and chemical bonding at the Pt-electrolyte interface. Ab initio multiple-scattering calculations using the FEFF code and complementary extended X-ray absorption fine structure (EXAFS) results indicate that the commonly observed large increase of the white-line at high electrochemical potentials on PEMFC cathodes originates from platinum oxide formation, whereas previously proposed chemisorbed oxygen-containing species merely give rise to subtle spectral changes.

Graphical abstract: In situ X-ray probing reveals fingerprints of surface platinum oxide
In situ X-ray probing reveals fingerprints of surface platinum oxide†
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Physical Chemistry Chemical Physics
Journal Name：Physical Chemistry Chemical Physics
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